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Introduction
(3,3-Dimethoxycyclobutyl)methanol is a substituted cyclobutane derivative with potential

applications in organic synthesis and medicinal chemistry. The cyclobutane motif is of

increasing interest in drug discovery due to its ability to introduce three-dimensional character

and unique conformational constraints into molecular scaffolds. This technical guide provides a

summary of the available physicochemical properties of (3,3-Dimethoxycyclobutyl)methanol,
outlines general experimental protocols for their determination, and presents a logical workflow

for assessing its solubility.

Core Physicochemical Properties
A summary of the known quantitative data for (3,3-Dimethoxycyclobutyl)methanol is
presented in Table 1. It is important to note that experimentally determined values for several

key properties, including melting point, density, and comprehensive solubility data, are not

readily available in the public domain. The data presented is a combination of information from

chemical suppliers and predicted values. For comparative purposes, experimental data for the

related compound, cyclobutanemethanol, is provided in Table 2.
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Table 1: Physicochemical Properties of (3,3-Dimethoxycyclobutyl)methanol

Property Value Source

Molecular Formula C₇H₁₄O₃ [1]

Molecular Weight 146.19 g/mol [1]

CAS Number 175021-11-1 [1][2]

Physical Form Liquid

Boiling Point 190 °C at 760 mmHg [1]

Melting Point Data not available

Density Data not available

Predicted XlogP 0.0 [3]

Purity 95%

Storage Temperature Room Temperature

Table 2: Physicochemical Properties of Cyclobutanemethanol for Comparison

Property Value Source

Molecular Formula C₅H₁₀O

Molecular Weight 86.13 g/mol

CAS Number 4415-82-1

Boiling Point 143-144 °C

Density 0.913 g/mL at 25 °C

Calculated logP 0.779 [2]

Calculated Water Solubility -0.83 log(mol/L) [2]

Experimental Protocols
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Detailed experimental protocols for the definitive characterization of (3,3-
Dimethoxycyclobutyl)methanol are not available in the reviewed literature. However,

standard methodologies for determining the physicochemical properties of organic liquids can

be applied.

Determination of Boiling Point
The boiling point of a liquid is a fundamental physical property that can be determined using

several methods, including distillation or the capillary tube method.[4][5][6][7]

Capillary Tube Method:

Sample Preparation: A small amount of (3,3-Dimethoxycyclobutyl)methanol is placed in a

small test tube or a specialized boiling point tube. A capillary tube, sealed at one end, is

inverted and placed into the liquid.

Apparatus Setup: The sample tube is attached to a thermometer, ensuring the sample and

the thermometer bulb are at the same level. This assembly is then immersed in a heating

bath (e.g., oil or a heating block).

Heating: The heating bath is heated gradually. As the temperature approaches the boiling

point, a stream of bubbles will emerge from the open end of the capillary tube.

Observation: The heat source is removed, and the bath is allowed to cool slowly. The boiling

point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Solubility
A qualitative assessment of solubility in various solvents is a crucial first step in characterizing a

compound. This is often performed by simple mixing experiments.[1][8][9]

Qualitative Solubility Test:

Solvent Selection: A range of solvents with varying polarities should be selected (e.g., water,

ethanol, acetone, diethyl ether, hexane).

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b065717?utm_src=pdf-body
https://www.benchchem.com/product/b065717?utm_src=pdf-body
https://phillysim.org/newmanual/exp5.pdf
https://www.scribd.com/document/365705004/Boiling-Point-Determination-Repaired
https://askfilo.com/user-question-answers-smart-solutions/experiment-determining-the-boiling-points-of-organic-3335333436313839
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/product/b065717?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.scribd.com/document/97335664/Solubility-of-Alcohols-in-Wate1-DocxDD
https://www1.udel.edu/chem/CHEM322/Handouts/unknowns_lab_handout.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To a small test tube, add approximately 1 mL of the chosen solvent.

Add a few drops of (3,3-Dimethoxycyclobutyl)methanol to the solvent.

Vigorously shake or vortex the test tube for a set period (e.g., 30 seconds).

Visually inspect the mixture for homogeneity. The presence of a single, clear phase

indicates solubility. The formation of distinct layers, cloudiness, or droplets indicates

insolubility or partial solubility.

Classification: The compound's solubility can be categorized as soluble, partially soluble, or

insoluble in each tested solvent.

Mandatory Visualizations
The following diagrams illustrate logical workflows relevant to the characterization of (3,3-
Dimethoxycyclobutyl)methanol.
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Qualitative Solubility Assessment

Start with (3,3-Dimethoxycyclobutyl)methanol Sample

Test Solubility in Water

Test Solubility in Polar Protic Solvent (e.g., Ethanol)

Test Solubility in Polar Aprotic Solvent (e.g., Acetone)

Test Solubility in Nonpolar Solvent (e.g., Hexane)

Classify Solubility Profile

Click to download full resolution via product page

Caption: Workflow for Qualitative Solubility Testing.
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Boiling Point Determination Workflow (Capillary Method)

Prepare Sample and Capillary Tube Assembly

Gradual Heating in Bath

Observe Continuous Stream of Bubbles

Cool System Slowly

Record Temperature at Liquid Entry into Capillary

Boiling Point Determined

Click to download full resolution via product page

Caption: Experimental Workflow for Boiling Point Determination.

Conclusion
This technical guide consolidates the currently available physicochemical data for (3,3-
Dimethoxycyclobutyl)methanol. While some fundamental properties like molecular weight

and boiling point are documented, a comprehensive experimental characterization, particularly

regarding melting point, density, and a detailed solubility profile, is lacking in the public

literature. The provided general experimental protocols and workflows offer a starting point for
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researchers aiming to fully characterize this compound. Further experimental investigation is

necessary to establish a complete physicochemical profile, which will be essential for its

potential application in drug development and other areas of chemical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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